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Compound of Interest

Compound Name: 1-Vinylnaphthalene

Cat. No.: B014741 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of 1-
Vinylnaphthalene, ensuring compliance and minimizing risk.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, ensure that all appropriate personal protective

equipment (PPE) is worn, including gloves, safety glasses, and a lab coat.[1] All handling of 1-
Vinylnaphthalene should be conducted in a well-ventilated area or under a chemical fume

hood to avoid inhalation of vapors or dust.[1][2]

Step-by-Step Disposal Procedure
The primary and most recommended method for the disposal of 1-Vinylnaphthalene is

through a licensed disposal company.[1][2]

Segregation and Storage:

Do not mix 1-Vinylnaphthalene waste with other chemical waste.[2]

Keep the waste in its original, clearly labeled container. If the original container is not

available, use a suitable, closed, and properly labeled container.[2]
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Store the waste container in a designated, locked-up storage area away from incompatible

materials, heat, and sources of ignition.[3]

Licensed Disposal Company:

Arrange for the collection of the 1-Vinylnaphthalene waste by a licensed and reputable

hazardous waste disposal company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 1-
Vinylnaphthalene.

Alternative Disposal Method (Incineration):

In some cases, dissolving or mixing the material with a combustible solvent followed by

incineration in a chemical incinerator equipped with an afterburner and scrubber may be

an acceptable disposal method.[1][2] This should only be carried out by trained personnel

in a licensed facility.

Contaminated Materials:

Any materials contaminated with 1-Vinylnaphthalene, such as paper towels, gloves, or

pipette tips, should be collected in a designated, labeled, and sealed container for

hazardous waste.[4]

Handle uncleaned empty containers as you would the product itself.[2]

Spill and Emergency Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation.[1][2] Prevent the spill

from entering drains.[2] Wearing appropriate PPE, collect the spilled material without creating

dust and place it in a suitable, closed container for disposal.[2][3]

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₁₂H₁₀ [5]

Molecular Weight 154.21 g/mol [1]

Boiling Point 135-138 °C [6]

Melting Point 64-68 °C [7]

Flash Point 101 °C [6]

WGK (Water Hazard Class) WGK 2 or 3 [6][7]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 1-
Vinylnaphthalene.
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1-Vinylnaphthalene Disposal Workflow
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Disclaimer: This information is intended for guidance purposes only and should not replace a

thorough review of the official Safety Data Sheet (SDS) and consultation with your institution's

Environmental Health and Safety (EHS) department. Always adhere to all local, regional, and

national regulations regarding chemical waste disposal.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemicalbook.com/msds/2-vinylnaphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1247006&productDescription=2-VINYLNAPHTHALENE+97+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b014741?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/37_469521123_2-VINYLNAPHTHALENECASNO827-54-3MSDS.pdf
https://www.chemicalbook.com/msds/2-vinylnaphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1247006&productDescription=2-VINYLNAPHTHALENE+97+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://static.igem.org/mediawiki/2012/c/ca/Naphthalene_SOP.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Vinylnaphthalene
https://www.sigmaaldrich.com/US/en/product/aldrich/530581
https://www.sigmaaldrich.com/JP/ja/product/aldrich/v2909
https://www.benchchem.com/product/b014741#1-vinylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b014741#1-vinylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b014741#1-vinylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b014741#1-vinylnaphthalene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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